molecular formula C8H8BrNS B1379299 5-bromo-3,4-dihydro-2H-1,4-benzothiazine CAS No. 183604-73-1

5-bromo-3,4-dihydro-2H-1,4-benzothiazine

Cat. No.: B1379299
CAS No.: 183604-73-1
M. Wt: 230.13 g/mol
InChI Key: GIUJURUFKDHCJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-bromo-3,4-dihydro-2H-1,4-benzothiazine” is a chemical compound with the molecular formula C8H8BrNS . It has a molecular weight of 230.13 . The compound is stored at room temperature and is in liquid form .


Molecular Structure Analysis

The IUPAC name for this compound is also “this compound” and its InChI code is "1S/C8H8BrNS/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2" . This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Scientific Research Applications

Synthesis of Conaquinone B Skeleton

A study by Tapia et al. (2007) detailed a convenient preparation method for 7-bromo-2H-1,4-benzothiazine-3,5,8(4H)-trione, synthesized through a reaction involving 5-bromo-2-nitro-1,4-benzoquinone. This compound was further utilized in the synthesis of the conaquinone B skeleton via a Diels-Alder reaction, showcasing its utility in complex organic syntheses (Tapia, Villalobos, & Salas, 2007).

Creation of Novel Heterocycles

Research by Blitzke et al. (1997) explored syntheses based on 2-oxoglutaric acid, leading to the formation of novel 2H-1,4-benzothiazines. This work highlights the versatility of 5-bromo-3,4-dihydro-2H-1,4-benzothiazine in generating diverse heterocyclic compounds, which could have implications for drug design and development (Blitzke, Sicker, & Wilde, 1997).

Investigation of Organic Sulfur Compounds

Coutts et al. (1970) conducted a study on the reactions of benzothiazine hydroxamic acids, providing insights into the chemical behavior of benzothiazines under various conditions. Their work contributes to a deeper understanding of the reactivity and potential applications of benzothiazines in organic synthesis (Coutts, Matthias, Mah, & Pound, 1970).

Antimicrobial Activity Studies

A study by Bhagat, Deshmukh, & Kuberkar (2012) focused on the synthesis and antimicrobial activity of 3-substituted 5-bromo-7-methyl-1,2,4-triazolo-[3,4-b]-benzothiazoles. This research demonstrates the potential of derivatives of this compound in contributing to the development of new antimicrobial agents (Bhagat, Deshmukh, & Kuberkar, 2012).

Catalytic Applications

Research by Khazaei, Abbasi, & Moosavi‐Zare (2016) introduced a novel catalytic application of a benzothiazine derivative for synthesizing 9-aryl-1,8-dioxo-octahydroxanthenes. This study showcases the utility of benzothiazine derivatives as catalysts in organic synthesis, broadening the scope of their applications in chemical research (Khazaei, Abbasi, & Moosavi‐Zare, 2016).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the following hazard statements: H302, H312, H315, H318, H332, H335 . These codes indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation .

Properties

IUPAC Name

5-bromo-3,4-dihydro-2H-1,4-benzothiazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8BrNS/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIUJURUFKDHCJG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSC2=C(N1)C(=CC=C2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8BrNS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-bromo-3,4-dihydro-2H-1,4-benzothiazine
Reactant of Route 2
Reactant of Route 2
5-bromo-3,4-dihydro-2H-1,4-benzothiazine
Reactant of Route 3
5-bromo-3,4-dihydro-2H-1,4-benzothiazine
Reactant of Route 4
Reactant of Route 4
5-bromo-3,4-dihydro-2H-1,4-benzothiazine
Reactant of Route 5
5-bromo-3,4-dihydro-2H-1,4-benzothiazine
Reactant of Route 6
5-bromo-3,4-dihydro-2H-1,4-benzothiazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.